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Compound of Interest

Compound Name: Glyurallin A

Cat. No.: B1643850 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides standard operating procedures for the handling of glycerin

(commonly known as glycerol). It is intended for use by trained professionals in a laboratory or

research setting. Always consult the specific Safety Data Sheet (SDS) for the product you are

using and follow all institutional and regulatory guidelines.

Introduction
Glycerin is a simple polyol compound that is a colorless, odorless, viscous liquid. It is widely

used in the pharmaceutical, food, and cosmetic industries as a humectant, solvent, sweetener,

and preservative.[1][2] In research and drug development, it serves as a cryoprotectant, a

component of buffers, and a substrate in various biological assays. This document outlines the

standard procedures for the safe handling, storage, and disposal of glycerin, as well as

protocols for its use in common laboratory applications.

Health and Safety Information
Glycerin is generally considered to be of low toxicity.[3][4] However, appropriate safety

precautions should always be observed.

2.1 Hazard Identification and Precautions

Potential Health Effects:
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Eye Contact: May cause slight irritation.[5][6]

Skin Contact: Prolonged or repeated contact may cause mild irritation.[5][6]

Inhalation: Not expected to be a significant hazard at room temperature due to its low

volatility.[5][6]

Ingestion: Not expected to be harmful in small quantities.[5][6]

Personal Protective Equipment (PPE):

Safety glasses or goggles should be worn.[7][8]

Chemically resistant gloves (e.g., nitrile) are recommended.[7]

A lab coat should be worn to protect clothing.

2.2 First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[7][9]

Skin Contact: Wash off with soap and plenty of water.[7][9]

Inhalation: Move the person to fresh air.[7][9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water.[6][7]

Physicochemical Properties
A summary of the key physicochemical properties of glycerin is provided in the table below.[1]

[6][10][11]
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Property Value

Molecular Formula C₃H₈O₃

Molecular Weight 92.09 g/mol

Appearance Clear, colorless, viscous liquid

Odor Odorless

Boiling Point 290 °C (554 °F)

Melting Point 18.2 °C (64.8 °F)

Density ~1.261 g/cm³

Solubility in Water Miscible

Storage and Handling
4.1 Storage

Store in a cool, dry, well-ventilated area.[7][8]

Keep containers tightly closed when not in use.[7][8]

Glycerin is hygroscopic and will absorb moisture from the air.[9][10]

Protect from light.[8]

4.2 Handling

Use in a well-ventilated area.

Avoid contact with strong oxidizing agents, as this can create an explosion hazard.[4][6]

Ground all equipment containing the material to prevent static discharge.[6]

4.3 Disposal

Dispose of waste glycerin in accordance with local, state, and federal regulations.
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Do not pour down the drain unless permitted by local regulations.

Experimental Protocols
5.1 Preparation of a Sterile Glycerol Stock Solution for Cell Cryopreservation

This protocol describes the preparation of a 50% (v/v) glycerol stock solution, which is

commonly used for the cryopreservation of bacterial and mammalian cells.

Materials:

Glycerin (ACS grade or higher)

Deionized water

Autoclave-safe bottle

Stir plate and magnetic stir bar

Autoclave

Sterile filtration unit (0.22 µm filter)

Procedure:

In a clean, autoclave-safe bottle, add 50 mL of glycerin.

Add 50 mL of deionized water to the bottle.

Add a magnetic stir bar and mix on a stir plate until the solution is homogeneous.

Remove the stir bar and loosely cap the bottle.

Autoclave the solution for 20 minutes at 121°C.

Alternatively, for heat-sensitive applications, the solution can be sterile-filtered through a 0.22

µm filter into a sterile container.

Allow the solution to cool to room temperature before use.
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Store the sterile glycerol stock at room temperature.

Mix 50 mL Glycerin
and 50 mL Deionized Water

Stir until Homogeneous

Sterilization

Autoclave at 121°C for 20 min

Heat-stable

Sterile Filter (0.22 µm)

Heat-sensitive

Cool to Room Temperature

Store at Room Temperature

Click to download full resolution via product page

Workflow for the cryopreservation of bacterial stocks.

Biological Activity and Applications
Glycerin has several important biological functions and applications:

Metabolic Intermediate: It is a precursor for the synthesis of triacylglycerols and

phospholipids in living organisms. [12]* Osmolyte: It can act as an osmoprotectant, helping
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cells to survive in hyperosmotic environments.

Pharmaceutical Formulations: Used as a solvent, humectant, and sweetening agent in

various pharmaceutical preparations, including cough syrups. [2]* Food Industry: Employed

as a sweetener, preservative, and humectant in food and beverages. [2]* Cosmetics: A

common ingredient in skincare products due to its moisturizing properties. [2][13]

Purification of Glycerin
Crude glycerin, often a byproduct of biodiesel production, can be purified through various

methods to achieve higher purity for pharmaceutical or research applications.

Common Purification Steps:

Neutralization: Acidification followed by neutralization to remove soaps.

Methanol Removal: Distillation to remove residual methanol.

Water Removal: Vacuum distillation to remove water.

Fractional Distillation: To separate glycerin from other organic impurities.

Ion Exchange: To remove salts and other ionic impurities. [14] Simplified Purification

Workflow:
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Simplified Glycerin Purification Workflow

Crude Glycerin

Acidification & Neutralization

Methanol & Water Removal
(Distillation)

Fractional Distillation

Ion Exchange Chromatography

Pure Glycerin

Click to download full resolution via product page

A simplified workflow for the purification of glycerin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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